Cas no 2418669-15-3 (Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate)

Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate is a specialized organic compound featuring a unique structural framework combining an aziridine ring, cyclopropylmethyl group, and a tetrahydroisoquinoline core. Its tert-butyl carbamate and ether linkages enhance stability, making it suitable for synthetic applications in medicinal chemistry and drug development. The cyclopropane and aziridine moieties offer steric and electronic modulation, facilitating selective reactivity in ring-opening or functionalization reactions. This compound serves as a versatile intermediate for constructing complex heterocycles or bioactive molecules, particularly in targeting nitrogen-rich pharmacophores. Its well-defined stereochemistry and functional group compatibility make it valuable for exploratory synthesis and structure-activity relationship studies.
Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate structure
2418669-15-3 structure
Product Name:Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate
CAS No:2418669-15-3
MF:C21H30N2O3
MW:358.474505901337
CID:5359329
Update Time:2025-10-28

Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Z4244368840
    • Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate
    • tert-butyl 5-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • Inchi: 1S/C21H30N2O3/c1-21(2,3)26-20(24)22-10-9-18-16(12-22)5-4-6-19(18)25-14-17-13-23(17)11-15-7-8-15/h4-6,15,17H,7-14H2,1-3H3
    • InChI Key: FKOMWEPPIDUTPR-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC2CN(C(=O)OC(C)(C)C)CCC1=2)CC1CN1CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 514
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.8

Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7558285-1.0g
tert-butyl 5-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
2418669-15-3 95.0%
1.0g
$0.0 2025-03-22

Additional information on Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate

Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate (CAS No. 2418669-15-3): An Overview

Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate (CAS No. 2418669-15-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate is characterized by a central isoquinoline core, a tert-butyl ester group, and a unique aziridine moiety attached via a methoxy bridge. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

Furthermore, preliminary research has shown that Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate possesses neuroprotective properties. In vitro studies using neuronal cell cultures have indicated that this compound can protect against oxidative stress and neurotoxicity induced by various insults. These findings open up exciting possibilities for its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further preclinical and clinical evaluation. The tert-butyl ester group in the molecule may play a crucial role in modulating its metabolic stability and bioavailability.

In addition to its therapeutic potential, Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate has been studied for its synthetic accessibility. Several synthetic routes have been reported in the literature, including those involving palladium-catalyzed coupling reactions and aziridine formation strategies. These synthetic methods provide chemists with versatile tools to optimize the compound's structure for improved biological activity and pharmacological properties.

The safety profile of Tert-butyl 5-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate is another important aspect of its evaluation. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further studies are needed to fully assess its safety in humans.

In conclusion, Tert-butyl 5-[[1-(cyclopropymethyl)aziridin-2-yl]methoxy]-3,4-dihydro-1H-isoquinoline-2-carboxylate (CAS No. 2418669-15-3) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in drug discovery. Continued investigation into its mechanism of action, safety profile, and clinical efficacy will be crucial in realizing its full therapeutic potential.

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